Cas no 121808-24-0 (Benzenepropanamide,4-(2,6-dimethylheptyl)-N-(2-hydroxyethyl)-b-methyl-)

• Product name: Benzenepropanamide,4-(2,6-dimethylheptyl)-N-(2-hydroxyethyl)-b-methyl-
• CAS No: 121808-24-0
• MF: C₂₁H₃₅NO₂
• MW: 333.5081
• CID: 167563
• PubChem ID: 129506

Benzenepropanamide,4-(2,6-dimethylheptyl)-N-(2-hydroxyethyl)-b-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide,4-(2,6-dimethylheptyl)-N-(2-hydroxyethyl)-b-methyl-
• 3-[4-(2,6-dimethylheptyl)phenyl]-N-(2-hydroxyethyl)butanamide
• N-(3-(4'-(2'',6''-dimethylheptyl)phenyl)butanoyl)ethanolamine
• Benzenepropanamide, 4-(2,6-dimethylheptyl)-N-(2-hydroxyethyl)-beta-methyl-
• E 5050
• E-5050
• E5050
• SCHEMBL9546047
• DTXSID60923968
• N-(3-(4/'-(2/'/',6/'/'-dimethylheptyl)phenyl)butanoyl)ethanolamine
• 3-[4-(2,6-Dimethylheptyl)phenyl]-N-(2-hydroxyethyl)butanimidic acid
• e 50-50-
• 121808-24-0

• Inchi： InChI=1S/C21H35NO2/c1-16(2)6-5-7-17(3)14-19-8-10-20(11-9-19)18(4)15-21(24)22-12-13-23/h8-11,16-18,23H,5-7,12-15H2,1-4H3,(H,22,24)
• InChI Key： SRKIBXBMSGIQFP-UHFFFAOYSA-N
• SMILES： OCCNC(CC(C1C=CC(CC(CCCC(C)C)C)=CC=1)C)=O

Computed Properties

• Exact Mass: 333.26695
• Monoisotopic Mass: 333.266779
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• XLogP3: 5.1

Experimental Properties

• Density: 0.976
• Boiling Point: 508.6°Cat760mmHg
• Flash Point: 261.4°C
• Refractive Index: 1.505
• PSA: 49.33